Cas no 314041-39-9 (3 3 3-TRIFLUORO-1-PHENYL-1 2-PROPANEDIO&)

• Product Name: 3 3 3-TRIFLUORO-1-PHENYL-1 2-PROPANEDIO&
• CAS No: 314041-39-9
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 916521
• PubChem ID: 2781162
• Update Time: 2025-04-19

3 3 3-TRIFLUORO-1-PHENYL-1 2-PROPANEDIO& Chemical and Physical Properties

Names and Identifiers

• 3 3 3-TRIFLUORO-1-PHENYL-1 2-PROPANEDIO&
• 3,3,3-trifluoro-1-phenylpropane-1,2-dione,hydrate
• 3,3,3-Trifluoro-1-phenyl-1,2-propanedione hydrate
• AKOS024370813
• 3,3,3-trifluoro-1-phenylpropane-1,2-dione hydrate
• DTXSID40381749
• 314041-39-9
• 3,3,3-trifluoro-1-phenylpropane-1,2-dione;hydrate
• DB-228419
• 1-phenyl-3,3,3-trifluoro-1,2-propanedione monohydrate
• SCHEMBL3137210
• 1,2-PROPANEDIONE, 3,3,3-TRIFLUORO-1-PHENYL-, HYDRATE (1:1)

• Inchi： 1S/C9H5F3O2.H2O/c10-9(11,12)8(14)7(13)6-4-2-1-3-5-6;/h1-5H;1H2
• InChI Key： PSKYXWMZYBYVDK-UHFFFAOYSA-N
• SMILES： FC(C(C(C1C=CC=CC=1)=O)=O)(F)F.O

Computed Properties

• Exact Mass: 220.03471
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 80-83 °C(lit.)
• PSA: 65.64
• Solubility: Not determined

3 3 3-TRIFLUORO-1-PHENYL-1 2-PROPANEDIO& Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives